Ethyl vincaminate
Ethyl vincaminate
Brand Name:
Vulcanchem
CAS No.:
40163-56-2
VCID:
VC21123665
InChI:
InChI=1S/C22H28N2O3/c1-3-21-11-7-12-23-13-10-16-15-8-5-6-9-17(15)24(18(16)19(21)23)22(26,14-21)20(25)27-4-2/h5-6,8-9,19,26H,3-4,7,10-14H2,1-2H3/t19-,21+,22+/m1/s1
SMILES:
CCC12CCCN3C1C4=C(CC3)C5=CC=CC=C5N4C(C2)(C(=O)OCC)O
Molecular Formula:
C₂₂H₂₃D₅N₂O₃
Molecular Weight:
368.5 g/mol
Ethyl vincaminate
CAS No.: 40163-56-2
Cat. No.: VC21123665
Molecular Formula: C₂₂H₂₃D₅N₂O₃
Molecular Weight: 368.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 40163-56-2 |
|---|---|
| Molecular Formula | C₂₂H₂₃D₅N₂O₃ |
| Molecular Weight | 368.5 g/mol |
| IUPAC Name | ethyl (15S,17S,19S)-15-ethyl-17-hydroxy-1,11-diazapentacyclo[9.6.2.02,7.08,18.015,19]nonadeca-2,4,6,8(18)-tetraene-17-carboxylate |
| Standard InChI | InChI=1S/C22H28N2O3/c1-3-21-11-7-12-23-13-10-16-15-8-5-6-9-17(15)24(18(16)19(21)23)22(26,14-21)20(25)27-4-2/h5-6,8-9,19,26H,3-4,7,10-14H2,1-2H3/t19-,21+,22+/m1/s1 |
| Standard InChI Key | XRMLLVHAALNSGZ-HJNYFJLDSA-N |
| Isomeric SMILES | CC[C@@]12CCCN3[C@@H]1C4=C(CC3)C5=CC=CC=C5N4[C@](C2)(C(=O)OCC)O |
| SMILES | CCC12CCCN3C1C4=C(CC3)C5=CC=CC=C5N4C(C2)(C(=O)OCC)O |
| Canonical SMILES | CCC12CCCN3C1C4=C(CC3)C5=CC=CC=C5N4C(C2)(C(=O)OCC)O |
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